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For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum sesquichlorohydrate (ASC) is a key polymeric aluminum species utilized in
various applications, including as an active ingredient in antiperspirants and as a flocculant in
water treatment. The efficacy and stability of ASC are highly dependent on the distribution of
different aluminum polycations in solution. 27AIl Nuclear Magnetic Resonance (NMR)
spectroscopy is a powerful analytical technique for characterizing the various aluminum
species present in these complexes. This application note provides a detailed protocol for the
characterization of ASC using 27Al NMR, focusing on the identification and quantification of the
key aluminum species.

The primary aluminum species in ASC solutions include the monomeric hexaaquaaluminum ion
([AI(H20)s]3*), various oligomeric polycations, and the Keggin-ion [Al1304(OH)24(H20)12]"*
(Al3). The Alisz Keggin ion is of particular interest due to its high charge and stability. 27Al NMR
can distinguish between the different coordination environments of the aluminum atoms,
primarily the tetrahedrally coordinated aluminum at the center of the Keggin ion and the
octahedrally coordinated aluminum atoms.
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The quantitative data obtained from the 27Al NMR analysis of aluminum
sesquichlorohydrate solutions can be summarized to compare the speciation at different
hydroxyl-to-aluminum (OH/AI) ratios.
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Experimental Protocols

Preparation of Aluminum Sesquichlorohydrate (ASC)
Solutions

This protocol describes the preparation of ASC solutions with varying OH/AI ratios for 27Al
NMR analysis.

Materials:
¢ Aluminum chloride hexahydrate (AICls-6H20)
e Sodium hydroxide (NaOH)

e Deionized water
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e Hydrochloric acid (HCI, for pH adjustment if necessary)
e Volumetric flasks

o Magnetic stirrer and stir bars

Procedure:

e Prepare a stock solution of AICIs: Accurately weigh a desired amount of AlCl3-6H20 and
dissolve it in deionized water in a volumetric flask to achieve a known molar concentration
(e.g., 1.0 M).

o Prepare a stock solution of NaOH: Accurately weigh NaOH pellets and dissolve them in
deionized water in a volumetric flask to prepare a standardized solution (e.g., 1.0 M).

o Titration to desired OH/AI ratio:
o Place a known volume of the AICIs stock solution in a beaker with a magnetic stir bar.

o Slowly add the NaOH solution dropwise to the rapidly stirring AlCIs solution. The slow
addition is crucial to avoid localized high pH, which can lead to the precipitation of
aluminum hydroxide.

o Monitor the addition of the base to achieve the target OH/Al molar ratio. For aluminum
sesquichlorohydrate, this ratio is typically around 1.5. Prepare a series of solutions with
varying ratios (e.g., 1.0, 1.25, 1.5, 1.75) to observe the changes in aluminum speciation.

o Aging of the solution: After the addition of NaOH, allow the solution to stir for a specified
period (e.g., 24 hours) at room temperature. This aging process allows for the equilibration of
the different aluminum species.

e Sample preparation for NMR:
o Take an aliquot of the aged ASC solution.

o For the NMR measurement, it is common to use a D20 lock. A small amount of D20 can
be added to the sample, or a sealed capillary containing D20 can be inserted into the
NMR tube.
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o Transfer the final solution into a 5 mm NMR tube.

27A1 NMR Spectroscopy

Instrumentation:

A high-field NMR spectrometer (e.g., 9.4 T or higher) is recommended to improve signal
resolution and sensitivity.

A broadband probe tuneable to the 27Al frequency (e.g., 104.2 MHz at 9.4 T).

Acquisition Parameters:

Pulse Program: A simple one-pulse experiment is typically sufficient for quantitative analysis.

Pulse Width: A short pulse width (e.g., corresponding to a 30° flip angle) should be used to
ensure uniform excitation of the different aluminum species, which can have significantly
different relaxation times.

Acquisition Time: Typically 0.1 to 0.2 seconds.

Relaxation Delay (d1): A relaxation delay of at least 5 times the longest T1 of the aluminum
species of interest should be used for accurate quantification. For 27Al in these systems, a
delay of 1-2 seconds is often adequate.

Number of Scans: Dependent on the concentration of the sample, typically ranging from a
few hundred to several thousand scans to achieve a good signal-to-noise ratio.

Spectral Width: A spectral width of at least 200 ppm (approximately 20,800 Hz at 9.4 T) is
recommended to cover the chemical shift range of all expected aluminum species.

Referencing: The 27Al chemical shifts should be referenced externally to a 1.0 M aqueous
solution of Al(NO3)s or AICIs, defined as 0 ppm.

Data Processing and Analysis:

Fourier Transform: Apply an exponential multiplication with a line broadening factor (e.g., 10-
20 Hz) to improve the signal-to-noise ratio before Fourier transformation.
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e Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline
correction to ensure accurate integration.

« Integration: Integrate the distinct peaks corresponding to the different aluminum species. The
peak at ~63 ppm is assigned to the central tetrahedral aluminum of the Alis Keggin ion. The
peak at O ppm corresponds to the monomeric [Al(H20)s]3*. The broad signals between 5 and
20 ppm are attributed to the octahedral aluminums of the Al ion and other polymeric
species.

¢ Quantification: The relative percentage of each species can be calculated from the integrated
peak areas. Note that the integral of the Al1s tetrahedral peak represents one aluminum atom
out of thirteen in the Keggin ion. To determine the total percentage of aluminum in the Al
form, the integral of the tetrahedral peak should be multiplied by 13.
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Caption: Aluminum speciation in ASC solutions as characterized by 27Al NMR.
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Caption: Experimental workflow for 27AI NMR analysis of ASC.

¢ To cite this document: BenchChem. [Application Note: Characterization of Aluminum
Sesquichlorohydrate Complexes using 27AI NMR Spectroscopy]. BenchChem, [2025].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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